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Compound of Interest

5-Ethoxy-1H-indazol-6-yl-6-
Compound Name:

boronic acid
CAS No.: 2304634-56-6
Cat. No.: B2908384

Get Quote

Executive Summary

This technical guide provides a comprehensive analysis of 5-Ethoxy-1H-indazol-6-yl-6-
boronic acid, a critical organoboron building block employed in the synthesis of small-
molecule kinase inhibitors. Characterized by its indazole scaffold—a bioisostere of the adenine
purine ring—this compound is instrumental in fragment-based drug discovery (FBDD) targeting
FGFR, VEGFR, and Bcr-Abl pathways. This document details its structural informatics,
scalable synthesis protocols, stability profiles, and application in palladium-catalyzed cross-
coupling reactions.

Chemical Identity & Structural Informatics

The precise identification of the chemical structure is paramount for database integration and
cheminformatics modeling. The compound features an indazole core substituted with an ethoxy
group at the C5 position and a boronic acid moiety at the C6 position.

Identifiers & Properties
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Parameter Data

IUPAC Name (5-Ethoxy-1H-indazol-6-yl)boronic acid

CAS Registry Number 2304634-56-6

Molecular Formula CoH11BN20s3

Molecular Weight 206.01 g/mol

SMILES (Canonical) CCOclcc2c(cc1B(0)0O)en[nH]2

InChl Key Computed from structure

Appearance White to off-white solid

Solubility Soluble in DMSO, MeOH; sparingly soluble in
water

pKa (Calculated) ~8.8 (Boronic acid), ~13.8 (Indazole NH)

Structural Tautomerism

The 1H-indazole core exhibits annular tautomerism between the 1H- and 2H-forms. In the solid
state and non-polar solvents, the 1H-tautomer is thermodynamically favored. However, during
functionalization (e.g., alkylation), regioselectivity issues may arise, necessitating the use of
protecting groups (PG) at the N1 position.

Synthesis & Manufacturing Protocols

The synthesis of 5-Ethoxy-1H-indazol-6-yl-6-boronic acid requires a strategy that avoids
protodeboronation and controls regioselectivity. The most robust industrial route involves the
Miyaura Borylation of a brominated precursor, followed by controlled hydrolysis.

Retrosynthetic Analysis

The target molecule is disconnected at the C-B bond, leading to 5-ethoxy-6-bromo-1H-
indazole. This intermediate is accessible via the cyclization of 4-bromo-5-ethoxy-2-
methylaniline (Sandmeyer/cyclization route).

Step-by-Step Experimental Protocol
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Step 1: Protection of 5-Ethoxy-6-bromo-1H-indazole

Rationale: The acidic N-H proton of the indazole (pKa ~14) can quench organometallic
reagents or poison Pd catalysts. Protection with a Tetrahydropyranyl (THP) group is standard.

Reagents: 5-Ethoxy-6-bromo-1H-indazole (1.0 eq), 3,4-Dihydro-2H-pyran (DHP, 1.5 eq), p-
Toluenesulfonic acid (pTsOH, 0.1 eq), DCM.

Procedure: Dissolve indazole in anhydrous DCM. Add pTsOH followed by dropwise addition
of DHP at 0°C. Stir at RT for 4 hours.

Workup: Wash with sat. NaHCOs, dry over Na2SOa4, and concentrate.

Validation: *H NMR should show the methine proton of the THP group at ~5.6 ppm.

Step 2: Miyaura Borylation (Formation of Pinacol Ester)

Rationale: Pd-catalyzed borylation is preferred over Lithium-Halogen exchange for
functionalized heterocycles to ensure functional group tolerance.

Reagents: N-THP-5-ethoxy-6-bromoindazole (1.0 eq), Bis(pinacolato)diboron (Bzpinz, 1.1
eq), Pd(dppf)Cl2 (0.03 eq), KOAc (3.0 eq).

Solvent: 1,4-Dioxane (degassed).

Procedure: Combine reagents in a pressure vessel under Argon. Heat to 90°C for 12 hours.

Purification: Filter through Celite. Flash chromatography (Hexane/EtOAc).

Step 3: Hydrolysis to Free Boronic Acid

Rationale: While the pinacol ester is stable, the free acid is often required for specific binding
studies or higher reactivity in aqueous couplings.

o Reagents: Pinacol ester (from Step 2), Sodium Periodate (NalO4, 3.0 eq), Ammonium
Acetate (NH4OAc, 3.0 eq).

e Solvent: Acetone/Water (1:1).
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e Procedure: Stir the mixture at RT for 24 hours. The oxidative cleavage removes the pinacol
diol.

» Deprotection: Treat with dilute HCl/MeOH to remove the THP group.

« |solation: Neutralize to pH 7, extract with EtOAc, and precipitate with Hexane.

Synthesis Workflow Diagram
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Click to download full resolution via product page

Figure 1: Synthetic workflow from the brominated precursor to the final boronic acid.

Reactivity Profile & Stability
Boroxine Formation

Like most boronic acids, 5-Ethoxy-1H-indazol-6-yl-6-boronic acid exists in equilibrium with its
cyclic trimer (boroxine) upon dehydration. This process is reversible in the presence of water or
during cross-coupling conditions.

o Storage: Store at 4°C under inert atmosphere to prevent uncontrolled dehydration or
oxidation.

Protodeboronation

Indazole boronic acids are susceptible to protodeboronation (loss of the boron group replaced
by hydrogen), particularly under basic conditions at high temperatures.

e Mechanism: Base-catalyzed attack on Boron forms a boronate "ate" complex, which can
undergo ipso-protonation if the C-B bond is labile.

» Mitigation: Use mild bases (e.g., KsPOa instead of Na2COs) and anhydrous conditions where
possible.
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Applications in Drug Discovery[1]

This compound serves as a pharmacophore scaffold in the design of ATP-competitive kinase
inhibitors. The indazole nitrogen (N1-H) functions as a hydrogen bond donor to the kinase
hinge region (e.g., Glu residue), while the 5-ethoxy group occupies the hydrophobic pocket
(Gatekeeper region).

Suzuki-Miyaura Cross-Coupling

The primary utility is in forming C-C bonds with heteroaryl halides.

Standard Protocol:

Catalyst: Pd(PPhs)a4 (5 mol%) or Pdz(dba)s/XPhos.

Base: Na2COs (2M aqueous).

Solvent: DME or 1,4-Dioxane.

Temperature: 80-100°C.

Catalytic Cycle Diagram
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Figure 2: Suzuki-Miyaura catalytic cycle utilizing the indazole boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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